Cas no 195139-29-8 (2-(pent-1-en-1-yl)oxirane)
2-(pent-1-en-1-yl)oxirane structure
Product Name:2-(pent-1-en-1-yl)oxirane
CAS No:195139-29-8
MF:C7H12O
MW:112.169582366943
CID:6054178
PubChem ID:17927636
Update Time:2024-03-01
2-(pent-1-en-1-yl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-(pent-1-en-1-yl)oxirane
- Oxirane, 2-(1E)-1-penten-1-yl-
- EN300-1849656
- 195139-29-8
- SCHEMBL6869401
-
- Inchi： 1S/C7H12O/c1-2-3-4-5-7-6-8-7/h4-5,7H,2-3,6H2,1H3/b5-4+
- InChI Key： ORAIMNMTGKSZOF-SNAWJCMRSA-N
- SMILES： O1CC1/C=C/CCC
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 86.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Density: 0.991±0.06 g/cm3(Predicted)
- Boiling Point: 150.4±9.0 °C(Predicted)
2-(pent-1-en-1-yl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849656-0.05g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 0.05g |
$624.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-0.1g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 0.1g |
$653.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-0.25g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 0.25g |
$683.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-0.5g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 0.5g |
$713.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-1.0g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 1g |
$743.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-2.5g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 2.5g |
$1454.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-5.0g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 5g |
$2152.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-10.0g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 10g |
$3191.0 | 2023-06-01 | ||
| Enamine | EN300-1849656-1g |
2-(pent-1-en-1-yl)oxirane |
195139-29-8 | 1g |
$0.0 | 2023-09-19 |
2-(pent-1-en-1-yl)oxirane Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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